5β-Pregnan-12-one
5β-Pregnan-12-one
Brand Name:
Vulcanchem
CAS No.:
17996-90-6
VCID:
VC0094266
InChI:
InChI=1S/C21H34O/c1-4-14-9-11-17-16-10-8-15-7-5-6-12-20(15,2)18(16)13-19(22)21(14,17)3/h14-18H,4-13H2,1-3H3/t14-,15-,16-,17-,18-,20-,21+/m0/s1
SMILES:
CCC1CCC2C1(C(=O)CC3C2CCC4C3(CCCC4)C)C
Molecular Formula:
C21H34O
Molecular Weight:
302.5 g/mol
5β-Pregnan-12-one
CAS No.: 17996-90-6
Main Products
VCID: VC0094266
Molecular Formula: C21H34O
Molecular Weight: 302.5 g/mol
| CAS No. | 17996-90-6 |
|---|---|
| Product Name | 5β-Pregnan-12-one |
| Molecular Formula | C21H34O |
| Molecular Weight | 302.5 g/mol |
| IUPAC Name | (5S,8R,9S,10S,13R,14S,17S)-17-ethyl-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-12-one |
| Standard InChI | InChI=1S/C21H34O/c1-4-14-9-11-17-16-10-8-15-7-5-6-12-20(15,2)18(16)13-19(22)21(14,17)3/h14-18H,4-13H2,1-3H3/t14-,15-,16-,17-,18-,20-,21+/m0/s1 |
| Standard InChIKey | TYYQBQYMGPUGDF-JUPNMBMKSA-N |
| Isomeric SMILES | CC[C@H]1CC[C@@H]2[C@@]1(C(=O)C[C@H]3[C@H]2CC[C@H]4[C@@]3(CCCC4)C)C |
| SMILES | CCC1CCC2C1(C(=O)CC3C2CCC4C3(CCCC4)C)C |
| Canonical SMILES | CCC1CCC2C1(C(=O)CC3C2CCC4C3(CCCC4)C)C |
| Synonyms | 5β-Pregnan-12-one |
| PubChem Compound | 22295012 |
| Last Modified | Nov 11 2021 |
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